[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate

• IUPAC Name: [2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate
• InChI: InChI=1S/C17H19N3O5/c1-10-7-20(8-11(2)25-10)14(21)9-24-17(23)15-12-5-3-4-6-13(12)16(22)19-18-15/h3-6,10-11H,7-9H2,1-2H3,(H,19,22)
• InChI Key: GWWXWDKINWMAQS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)COC(=O)C2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of [2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate is not fully understood. However, it is believed that this compound acts by inhibiting the growth of microorganisms by disrupting their cell membranes and inhibiting their metabolic processes.
Biochemical and physiological effects:
[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for use in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate in lab experiments is its ability to inhibit the growth of microorganisms. This property makes it a useful tool for studying the mechanisms of microbial growth and the development of new antibiotics and antifungal drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity to human cells, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of [2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate. One direction is the development of new antibiotics and antifungal drugs based on the structure and properties of this compound. Another direction is the study of the potential anti-inflammatory and antioxidant properties of this compound for the treatment of various inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity to human cells.

Synthesis Methods

The synthesis of [2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate involves the reaction of 2,6-dimethylmorpholine, ethyl acetoacetate, and phthalic anhydride in the presence of a catalyst. The resulting compound is then purified through various methods such as column chromatography and recrystallization.

Scientific Research Applications

[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 4-oxo-3H-phthalazine-1-carboxylate has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit antimicrobial and antifungal properties, making it a promising candidate for use in the development of new antibiotics and antifungal drugs.